Cas no 89541-67-3 (2(1H)-Pyrazinone, 5-(4-isocyanatophenyl)-)

• Product name: 2(1H)-Pyrazinone, 5-(4-isocyanatophenyl)-
• CAS No: 89541-67-3
• MF: C₁₁H₇N₃O₂
• MW: 213.19218
• CID: 597239
• PubChem ID: 20208661

2(1H)-Pyrazinone, 5-(4-isocyanatophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 5-(4-isocyanatophenyl)-
• 5-(4-isocyanatophenyl)-1H-pyrazin-2-one
• 89541-67-3
• 5-(4-Isocyanatophenyl)pyrazin-2(1H)-one
• SCHEMBL7394822
• WZMVLXLDHNXDFQ-UHFFFAOYSA-N
• 5-[4-(isocyanato)phenyl]-2(1H)-pyrazinone
• DTXSID90603584

• Inchi： InChI=1S/C11H7N3O2/c15-7-14-9-3-1-8(2-4-9)10-5-13-11(16)6-12-10/h1-6H,(H,13,16)
• InChI Key： WZMVLXLDHNXDFQ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=CNC(=O)C=N2)N=C=O

Computed Properties

• Exact Mass: 213.053826475g/mol
• Monoisotopic Mass: 213.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.9Ų
• XLogP3: 1.7